1-(2-((1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(4-methoxybenzyl)urea

• IUPAC Name: 1-[2-(1-benzyl-2-methylindol-3-yl)sulfonylethyl]-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C27H29N3O4S/c1-20-26(24-10-6-7-11-25(24)30(20)19-22-8-4-3-5-9-22)35(32,33)17-16-28-27(31)29-18-21-12-14-23(34-2)15-13-21/h3-15H,16-19H2,1-2H3,(H2,28,29,31)
• InChI Key: VFAQHRRDVUGIIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3)S(=O)(=O)CCNC(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C27H29N3O4S
• Molecular Weight: 491.6 g/mol

Description

1-(2-((1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(4-methoxybenzyl)urea is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Scientific Research Applications

Synthesis Methodologies

• Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement has been demonstrated for the synthesis of ureas from carboxylic acids under mild conditions, showcasing an environmentally friendly and cost-effective method that could potentially apply to the synthesis of complex urea derivatives like the compound (Thalluri et al., 2014).

Structural Analysis and Crystallography

• Studies on the crystal structure of urea derivatives, such as 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl] benzoic acid methyl ester, provide insights into the arrangement and interaction within molecules, which can be crucial for understanding the physical and chemical properties of urea-based compounds (Ming & South, 2004).

Natural Source Derivatives

• The isolation of urea derivatives from natural sources, such as Pentadiplandra brazzeana, highlights the occurrence and potential biological relevance of urea compounds in nature, suggesting avenues for the exploration of bioactive urea derivatives (Tsopmo et al., 1999).

Environmental and Analytical Chemistry

• The study of the degradation and side effects of sulfonylurea herbicides in soil indicates the environmental impact and behavior of sulfonylurea compounds, which could be relevant for assessing the environmental stability and degradation pathways of related compounds (Dinelli et al., 1998).